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Compound of Interest

Compound Name: Cyhalothrin-d5

Cat. No.: B12420381

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
Cyhalothrin-d5, a deuterated synthetic pyrethroid. Adherence to these procedures is critical for
ensuring the safety of laboratory personnel and the protection of the environment. This guide is
intended for researchers, scientists, and drug development professionals who may handle this
compound.

Immediate Safety and Hazard Information

Cyhalothrin-d5, a derivative of Cyhalothrin, is classified as a hazardous substance. It is toxic if
swallowed, toxic in contact with skin, and fatal if inhaled[1]. It is also very toxic to aquatic life
with long-lasting effects[1].

Emergency Procedures:
« If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting[1][2].

« If on Skin: Wash with plenty of water. Remove contaminated clothing immediately and wash
it before reuse[1][2].

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.
Immediately call a poison center or doctor[1].
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing[2].

Personal Protective Equipment (PPE):

Equipment Specification
Gloves Chemical-resistant gloves (e.qg., nitrile rubber)
Eye Protection Tightly sealed goggles or face shield

Use in a well-ventilated area or with local
Respiratory Protection exhaust ventilation. In case of inadequate

ventilation, wear respiratory protection[1].

Protective Clothing Lab coat, long pants, and closed-toe shoes

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.
Remove all sources of ignition as Cyhalothrin may be dissolved in flammable solvents[3].

o Contain the Spill: Prevent the spill from spreading and from entering drains or waterways|2]
[4]. Use an inert absorbent material such as sand, earth, or vermiculite to cover the spill[4]

[5].

e Collect the Waste: Carefully sweep or scoop up the absorbent material and place it into a
designated, labeled hazardous waste container[4].

» Decontaminate the Area: Clean the spill area with a detergent and water solution. Collect the
cleaning solution with additional absorbent material and place it in the hazardous waste
container[4].

» Dispose of Contaminated Materials: All contaminated items, including PPE, must be
disposed of as hazardous waste.
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Step-by-Step Disposal Procedure

Improper disposal of pesticides is a violation of federal law[5][6]. The following steps outline the
compliant disposal process for Cyhalothrin-d5.

¢ Minimize Waste: The most effective disposal method is to prevent waste in the first place.
Only prepare the amount of solution needed for your experiment[7][8].

o Consult Local Regulations: Before initiating disposal, contact your institution's Environmental
Health and Safety (EHS) office, your State Pesticide or Environmental Control Agency, or the
nearest EPA Regional Office for specific guidance, as local regulations may be stricter than
federal ones[5][7].

e Segregate Waste: Cyhalothrin-d5 waste should be collected in a dedicated, properly
labeled, and sealed hazardous waste container. Do not mix with other waste streams unless
explicitly permitted by your EHS office.

o Container Management (for empty containers):
o Do not reuse empty containers for any purpose[7][8].
o Triple Rinse the container immediately after emptying:

1. Fill the container with a suitable solvent (such as the one used to dissolve the
Cyhalothrin-d5) until it is about one-quarter full.

2. Securely cap the container and shake for 30 seconds.
3. Pour the rinsate into the hazardous waste container.
4. Repeat this process two more times[6].

o Puncture the container to prevent reuse and dispose of it as directed by your EHS office or
local hazardous waste facility[6].

e Arrange for Pickup: Contact your institution's EHS office to schedule a pickup of the
hazardous waste.
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Transportation and Shipping Information

For transportation to a disposal facility, Cyhalothrin and its derivatives are classified as
hazardous materials.

. Proper Shipping _
Regulation UN Number . Hazard Class Packing Group
ame

Toxic solid,
organic, n.o.s.

DOT (USA) 2811 6.1 Il
(Lambda-

cyhalothrin)

Toxic solid,
organic, n.o.s.

IMDG (Sea) 2811 6.1 Il
(Lambda-

cyhalothrin)

Toxic solid,
) organic, n.o.s.
IATA (Air) 2811 (Lambd 6.1 Il
ambda-

cyhalothrin)

Data sourced from a representative Safety Data Sheet for Lambda-Cyhalothrin[9].

Logical Workflow for Cyhalothrin-d5 Disposaldot
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Preparation & Handling

Handle Cyhalothrin-d5
in well-ventilated area
with appropriate PPE

Minimize waste by
preparing only the
required amount

Waste Collection

Collect all waste
(unused product, contaminated
materials, rinsate)
in a labeled hazardous
waste container

Triple rinse empty
containers immediately

Add rinsate to the
hazardous waste container

Final Disposal

Consult institutional EHS
and local/state/federal
guidelines

Arrange for hazardous
waste pickup through
institutional EHS

Puncture and dispose of
empty, rinsed container
as per guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Cyhalothrin-d5: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420381#cyhalothrin-d5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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